8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

• IUPAC Name: 8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• InChI: InChI=1S/C16H21FN4O/c17-13-5-6-14-15(4-3-9-22-16(14)10-13)18-7-1-2-8-21-11-19-20-12-21/h5-6,10-12,15,18H,1-4,7-9H2
• InChI Key: FXTMHOWAIKATEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=C(C=C2)F)OC1)NCCCCN3C=NN=C3
• Molecular Formula: C16H21FN4O
• Molecular Weight: 304.36 g/mol

Description

8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is a synthetic compound that has gained interest in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors involved in the disease process.
Biochemical and Physiological Effects:
8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been shown to improve oxidative stress and reduce apoptosis in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine in lab experiments is its potential therapeutic properties in various disease areas. However, one limitation is the lack of understanding of its exact mechanism of action, which may make it difficult to optimize its therapeutic potential.

Future Directions

For the research of 8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine include further studies to understand its mechanism of action, optimization of its therapeutic potential, and clinical trials to evaluate its safety and efficacy in humans. Additionally, research may focus on its potential use in combination with other drugs or therapies to enhance its therapeutic effects.
In conclusion, 8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is a synthetic compound that has shown potential therapeutic properties in various disease areas. Further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine involves the reaction of 8-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine with 4-(1,2,4-triazol-4-yl)butylamine in the presence of a suitable catalyst. The resulting compound is then purified using various techniques such as column chromatography.

Scientific Research Applications

8-fluoro-N-[4-(1,2,4-triazol-4-yl)butyl]-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has been studied for its potential therapeutic properties in various areas such as cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has shown promising results in improving cognitive function in animal studies.